N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine
Description
N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine, also known as EMD-1214063, is a quinoline-based compound that has recently gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed efficient syntheses methods and investigated the chemical properties of compounds structurally related to N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine. For instance, the synthesis of metabolites of related quinoline derivatives through the use of protective groups and novel synthetic routes, highlighting the compound's relevance in synthetic organic chemistry and its potential for the development of new materials or pharmaceuticals (Mizuno et al., 2006). Moreover, the synthesis and characterization of novel quinoline sulfonamides with antibacterial activity demonstrate the compound's utility in creating new antimicrobial agents (Alavi et al., 2017).
Antimicrobial and Antitubercular Activity
Several studies have highlighted the antimicrobial and antitubercular activities of compounds related to N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine. Research on novel 4-anilinoquinolines and 4-anilinoquinazolines has identified inhibitors of Mycobacterium tuberculosis, showcasing the compound's potential in addressing tuberculosis and other bacterial infections (Asquith et al., 2019). This suggests a promising avenue for the development of new antitubercular therapies.
Antioxidant Properties
Compounds structurally related to N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine have also been evaluated for their antioxidant properties. A study on the synthesis and antioxidant properties of novel oxadiazaphosphine derivatives indicates significant antioxidant activities, pointing towards the compound's potential in oxidative stress-related applications (Hassan et al., 2017).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-6,7-dimethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N2O6S/c1-5-34-19-8-6-17(7-9-19)28-26-21-14-23(32-3)24(33-4)15-22(21)27-16-25(26)35(29,30)20-12-10-18(31-2)11-13-20/h6-16H,5H2,1-4H3,(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUHPQJGFKIKBCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=C(C=NC3=CC(=C(C=C32)OC)OC)S(=O)(=O)C4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxyphenyl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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